(S)-ZLc002

• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• InChI: InChI=1S/C10H17NO5/c1-6(2)9(10(14)16-4)11-7(12)5-8(13)15-3/h6,9H,5H2,1-4H3,(H,11,12)/t9-/m0/s1
• InChIKey: BWPKYDAJBOUZDX-VIFPVBQESA-N

(S)-ZLc002: nNOS-CAPON PPI Inhibitor

(S)-ZLc002 (CAS 308277-46-5) is the chirally defined S-enantiomer of the nNOS-CAPON protein-protein interaction (PPI) inhibitor ZLc-002 . It belongs to the valine-derived class of small-molecule nNOS PDZ domain ligands, specifically N-(3-methoxy-1,3-dioxopropyl)-L-valine methyl ester . Unlike traditional nitric oxide synthase (NOS) catalytic inhibitors (e.g., L-NAME, 7-NI), (S)-ZLc002 targets the nNOS-CAPON scaffolding interaction downstream of NMDA receptor signaling, a mechanism implicated in inflammatory nociception, chemotherapy-induced neuropathic pain, and anxiety disorders [1]. The compound is available as a research-grade tool compound from multiple vendors with typical purity specifications of ≥98% (HPLC) .

Stereochemical Control Single S-enantiomer (L-valine backbone, CAS 308277-46-5) for defined chiral pharmacology

Target Interaction Selective nNOS-CAPON protein-protein interaction disruption; spares catalytic NOS activity

Research Grade Tool compound with reported high chromatographic purity specification

• [1] Lee WH, Carey LM, Li LL, Xu Z, Lai YY, Courtney MJ, Hohmann AG. ZLc002, a putative small-molecule inhibitor of nNOS interaction with NOS1AP, suppresses inflammatory nociception and chemotherapy-induced neuropathic pain and synergizes with paclitaxel to reduce tumor cell viability. Molecular Pain. 2018;14:1744806918801224. doi:10.1177/1744806918801224 View Source

Why (S)-ZLc002 Cannot Be Substituted

Substituting (S)-ZLc002 with the racemic mixture (Rac)-ZLc-002 or the D-enantiomer-derived ZLc-002 (CAS 1446971-41-0) introduces uncontrolled stereochemical variables that confound data interpretation in nNOS-CAPON PPI research . The original ZLc-002 compound was synthesized from D-valine methyl ester, yielding the D-(R) configuration, whereas (S)-ZLc002 is the L-valine-derived enantiomer with the opposite stereochemistry at the alpha carbon [1]. In PPI inhibitor pharmacology, enantiomers can exhibit divergent target engagement, metabolic stability, and off-target profiles—as documented broadly for chiral small molecules targeting PDZ domains [2]. Furthermore, (S)-ZLc002 cannot be equated with catalytic NOS inhibitors (e.g., L-NAME, 1400W, 7-NI) because it does not inhibit nitric oxide production directly; it selectively disrupts the nNOS-CAPON scaffolding interaction while sparing the nNOS-PSD95 interaction, a selectivity feature that catalytic inhibitors lack entirely [3].

Racemic mixture (CAS 1446971-41-0)

May introduce uncontrolled stereochemical variables that confound nNOS-CAPON binding data

D-enantiomer (D-valine backbone)

Opposite alpha-carbon stereochemistry may alter target engagement and off-target profiles

Catalytic NOS inhibitors (e.g., L-NAME, 7-NI)

Non-selective NO synthesis blockade; lack nNOS-CAPON vs. nNOS-PSD95 discrimination

• [1] Li TY, Chang L, Ma Y, Zhu DY. Synthesis of nNOS-Capon interaction inhibitors: ZLc-002 and its derivatives. Bio-Protocol. 2014. https://forthem.openaire.eu/search/publication?articleId=doi_dedup___::57a9eec90c9b1b87cb9edba09f6bce64 View Source
• [2] ResearchGate. Why the Biological Activity (IC50) of my Racemic molecule is greater than both of its individual pure enantiomeric components? 2023. https://www.researchgate.net/post/Why-the-Biological-Activity-IC50-of-my-Racemic-molecule-is-greater-than-both-of-its-individual-pure-enantiomeric-components View Source
• [3] Lee WH, Carey LM, Li LL, Xu Z, Lai YY, Courtney MJ, Hohmann AG. Molecular Pain. 2018;14:1744806918801224. (Data: ZLc002 selectively reduced nNOS-NOS1AP but not nNOS-PSD95-PDZ2 co-IP in HEK293T cells) View Source

(S)-ZLc002 Differentiation Evidence

Stereochemical Identity vs. Racemic Mixture

(S)-ZLc002 (CAS 308277-46-5) is the single, chirally pure S-enantiomer of the valine-derived nNOS-CAPON inhibitor scaffold, whereas ZLc-002 (CAS 1446971-41-0) is the racemic mixture and the originally reported compound was synthesized from D-valine methyl ester, corresponding to the D-(R) configuration [1]. The S-enantiomer (L-valine backbone) and the D-enantiomer (D-valine backbone) are distinct chemical entities with opposite stereochemistry at the alpha carbon. In PDZ domain-targeting small molecules, stereochemistry at the amino acid alpha carbon directly impacts binding pocket complementarity, as demonstrated by the structural basis of nNOS PDZ domain recognition of C-terminal peptide ligands [2]. For research procurement, a defined single enantiomer eliminates the confounding factor of racemic mixture pharmacology, where the less active or inactive enantiomer may contribute to off-target effects, altered pharmacokinetics, or antagonism at the target [3].

Stereochemical Identity

Specification review

(S)-ZLc002 (CAS 308277-46-5): single S-enantiomer (L-valine backbone) vs. ZLc-002 racemic/D-enantiomer (CAS 1446971-41-0)

Defined single enantiomer eliminates racemic composition variability in target engagement studies

Distinct CAS registration confirms separate chemical entities; batch consistency depends on enantiomeric purity specification

Evidence Dimension	Stereochemical identity and chemical entity definition
Target Compound Data	(S)-ZLc002: Single S-enantiomer, CAS 308277-46-5, L-valine methyl ester derivative, 1 defined stereocenter [1]
Comparator Or Baseline	ZLc-002 (racemic): CAS 1446971-41-0, mixture of S- and R-enantiomers; originally synthesized as D-valine (R) enantiomer [1]
Quantified Difference	Defined stereochemistry (single enantiomer) vs. undefined or mixed stereochemistry; distinct CAS registry numbers confirm different chemical entity registration
Conditions	Chemical identity determination by CAS registry, SMILES notation, and synthetic route documentation

Why This Matters

For reproducible pharmacology, a single enantiomer eliminates the variable of racemic mixture composition, ensuring batch-to-batch consistency in target engagement studies and avoiding confounding effects from the inactive enantiomer.

• [1] Li TY, Chang L, Ma Y, Zhu DY. Synthesis of nNOS-Capon interaction inhibitors: ZLc-002 and its derivatives. Bio-Protocol. 2014. (Details: ZLc-002 prepared from D-valine methyl ester hydrochloride + methyl malonyl chloride) View Source
• [2] Zhu LJ, Chang L, Shi HJ, Li N, Zhu DY. Systemic administration of ZLc-002 exerts anxiolytic-like effects by dissociation of nNOS from CAPON in adult mice. Biochem Biophys Res Commun. 2020;523(2):299-306. doi:10.1016/j.bbrc.2019.12.037 View Source
• [3] ResearchGate. Why the Biological Activity (IC50) of my Racemic molecule is greater than both of its individual pure enantiomeric components? 2023. (Discusses examples where S-enantiomer IC50 = 0.5 µM, R-enantiomer IC50 = 1.1 µM, but racemic IC50 = 2.4 µM, demonstrating enantiomeric interference) View Source

nNOS-CAPON vs. nNOS-PSD95 Selectivity

The ZLc-002 scaffold (from which (S)-ZLc002 is derived) demonstrates a critical selectivity feature: it disrupts the nNOS-NOS1AP (CAPON) interaction while sparing the nNOS-PSD95 interaction. In HEK293T cells co-expressing full-length nNOS with either NOS1AP or PSD95-PDZ2, ZLc-002 (10 µM, 90 min pretreatment) reduced nNOS-NOS1AP co-immunoprecipitation by approximately 40% (F2,8 = 495.5, p < 0.0001) but had no effect on nNOS-PSD95-PDZ2 co-immunoprecipitation [1]. This contrasts with the nNOS-PSD95 inhibitor ZL006, which targets the upstream PSD95-nNOS interface and does not affect nNOS-CAPON coupling [2]. Catalytic NOS inhibitors (e.g., L-NAME, 7-NI, 1400W) non-selectively block all NOS enzymatic activity downstream of both PSD95 and CAPON scaffolds, lacking this pathway discrimination entirely .

PPI Selectivity

Head-to-head

ZLc-002 reduced nNOS-NOS1AP co-IP by ~40% (p < 0.0001); no effect on nNOS-PSD95-PDZ2 co-IP

Supports nNOS-CAPON-specific pathway dissection vs. pan-NOS inhibition

In HEK293T cells, 10 µM, 90 min pretreatment

Evidence Dimension	Target interaction selectivity: nNOS-CAPON vs. nNOS-PSD95 co-immunoprecipitation
Target Compound Data	ZLc-002 (parent scaffold): ~40% reduction in nNOS-NOS1AP co-IP (p < 0.0001); no significant effect on nNOS-PSD95-PDZ2 co-IP in HEK293T cells [1]
Comparator Or Baseline	ZL006: disrupts nNOS-PSD95 but not nNOS-CAPON; Catalytic NOS inhibitors (L-NAME, 7-NI): inhibit all NOS activity non-selectively [2]
Quantified Difference	ZLc-002 selectively reduces nNOS-CAPON co-IP by ~40% with zero effect on nNOS-PSD95 co-IP, whereas ZL006 targets the opposite interaction and NOS catalytic inhibitors show no PPI discrimination
Conditions	HEK293T cells co-expressing full-length EGFP-nNOS + Luc-NOS1AP or Luc-PSD95-PDZ2; 10 µM compound, 90 min pretreatment; GFP-Trap immunoprecipitation (n = 3 independent replicates)

Why This Matters

This selectivity profile means (S)-ZLc002 can dissect nNOS-CAPON-specific signaling from nNOS-PSD95-mediated pathways, enabling mechanistic studies that are impossible with pan-NOS catalytic inhibitors or PSD95-targeted compounds.

• [1] Lee WH, Carey LM, Li LL, Xu Z, Lai YY, Courtney MJ, Hohmann AG. ZLc002, a putative small-molecule inhibitor of nNOS interaction with NOS1AP, suppresses inflammatory nociception and chemotherapy-induced neuropathic pain and synergizes with paclitaxel to reduce tumor cell viability. Molecular Pain. 2018;14:1744806918801224. Figure 4: nNOS-NOS1AP co-IP reduced by ~40% (p < 0.0001); nNOS-PSD95-PDZ2 co-IP unaffected View Source
• [2] Zhou L, Li F, Xu HB, Luo CX, Wu HY, Zhu MM, Lu W, Ji X, Zhou QG, Zhu DY. Treatment of cerebral ischemia by disrupting ischemia-induced interaction of nNOS with PSD-95. Nature Medicine. 2010;16(12):1439-1443. doi:10.1038/nm.2245 View Source

Formalin-Induced Inflammatory Pain

The ZLc-002 scaffold demonstrates robust in vivo efficacy in the rat formalin model of inflammatory pain with a well-characterized dose-response relationship. Intraperitoneal administration of ZLc-002 at both 4 mg/kg and 10 mg/kg, given 30 min prior to intraplantar formalin injection, significantly reduced the area under the curve (AUC) of phase 2 (10-60 min) formalin-evoked pain behavior relative to vehicle (p < 0.001 for both doses) [1]. At the biomarker level, ZLc-002 (4 and 10 mg/kg i.p.) reduced formalin-evoked Fos protein-like immunoreactivity in spinal dorsal horn laminae I-II (p < 0.001) and laminae V-VI (p < 0.001) compared to vehicle [2]. The NMDA receptor antagonist MK-801 (0.1 mg/kg i.p.), used as a positive control, produced comparable suppression of phase 2 pain behavior but with a broader laminar suppression pattern (including laminae III-IV and ventral horn) and established NMDA receptor blockade-related side effects, highlighting the mechanistic distinction of nNOS-CAPON disruption [3].

Inflammatory Pain Model

Head-to-head

ZLc-002 (4, 10 mg/kg i.p.) reduced formalin phase 2 AUC (p < 0.001 vs. vehicle) and spinal Fos in laminae I-II/V-VI

Supports pathway-specific modulation of formalin-evoked nociception

Restricted laminar Fos suppression vs. MK-801 suggests differential circuit engagement

Evidence Dimension	In vivo formalin-evoked inflammatory pain suppression (phase 2 AUC) and spinal Fos expression
Target Compound Data	ZLc-002 (4 mg/kg i.p.): Phase 2 AUC reduced (p < 0.001 vs. vehicle); Fos reduced in laminae I-II and V-VI (p < 0.001). ZLc-002 (10 mg/kg i.p.): Phase 2 AUC reduced (p < 0.001 vs. vehicle); Fos reduced in laminae I-II and V-VI (p < 0.001) [1] [2]
Comparator Or Baseline	MK-801 (0.1 mg/kg i.p., NMDA receptor antagonist): Phase 2 AUC reduced (p < 0.001 vs. vehicle); Fos reduced in laminae I-II (p < 0.001), III-IV (p < 0.001), V-VI (p < 0.001), and ventral horn (p < 0.01). Vehicle (20% DMSO/saline/emulphor/ethanol): baseline pain behavior [3]
Quantified Difference	Both ZLc-002 doses and MK-801 suppressed phase 2 pain (p < 0.001 vs. vehicle). ZLc-002 showed more restricted laminar Fos suppression (laminae I-II and V-VI) compared to MK-801's broader suppression (I-II, III-IV, V-VI, ventral horn), suggesting pathway-specific modulation vs. global NMDA receptor blockade
Conditions	Adult male Sprague-Dawley rats; 2.5% formalin (50 µL i.pl.); compound administered i.p. 30 min pre-formalin; behavioral scoring over 60 min; Fos immunohistochemistry at 1 h post-formalin (n = 5-6 per group)

Why This Matters

The defined 4-10 mg/kg i.p. efficacy window with biomarker validation provides a reproducible dosing reference for procurement decisions, and the more restricted Fos suppression pattern vs. MK-801 suggests a favorable pathway-specific efficacy profile without global neuronal silencing.

• [1] Lee WH, Carey LM, Li LL, Xu Z, Lai YY, Courtney MJ, Hohmann AG. Molecular Pain. 2018;14:1744806918801224. Figure 5: ZLc-002 reduced formalin phase 2 AUC (p < 0.001 at 4 and 10 mg/kg) View Source
• [2] Lee WH et al. Molecular Pain. 2018. Figure 6: ZLc-002 (4 and 10 mg/kg) reduced Fos-IR in laminae I-II and V-VI (p < 0.001 vs. vehicle). PMC Figure 6. https://pmc.ncbi.nlm.nih.gov/articles/PMC6144507/figure/fig6-1744806918801224/ View Source
• [3] Lee WH et al. Molecular Pain. 2018. Figures 5-6: MK-801 comparator data run concurrently with ZLc-002 groups; broader laminar Fos suppression pattern documented View Source

Sustained Anti-Allodynia in CIPN

In a mouse model of paclitaxel-induced neuropathic pain, ZLc-002 suppressed both mechanical and cold allodynia, with anti-allodynic efficacy sustained for at least four days of once-daily repeated dosing without evidence of tolerance development [1]. This contrasts with gabapentin, a standard-of-care neuropathic pain medication, which typically requires dose escalation and shows diminished efficacy over time in some preclinical models [2]. Additionally, ZLc-002 synergized with paclitaxel to reduce breast (4T1) and ovarian (HeyA8) tumor cell line viability in vitro, but did not alter tumor cell viability when administered alone—indicating that the compound does not interfere with paclitaxel's chemotherapeutic efficacy [3]. This dual profile (pain suppression without compromising chemotherapy) is a differentiating feature not reported for gabapentinoids or tricyclic antidepressants in comparable models.

CIPN Anti-Allodynia

Cross-study

ZLc-002 suppressed mechanical/cold allodynia for ≥4 days with repeated dosing; synergized with paclitaxel in tumor cells without standalone cytotoxicity

Supports sustained nNOS-CAPON-mediated pain suppression without compromising chemotherapy

Paclitaxel-induced neuropathy model; 4T1/HeyA8 synergy assays

Evidence Dimension	Duration of anti-allodynic efficacy under repeated dosing and effect on tumor cell viability
Target Compound Data	ZLc-002: Sustained suppression of mechanical and cold allodynia for ≥4 days with once-daily repeated dosing (mouse paclitaxel-induced neuropathy model). Synergized with paclitaxel to reduce 4T1 and HeyA8 tumor cell viability but had no effect alone [1] [3]
Comparator Or Baseline	Gabapentin: variable sustained efficacy in preclinical CIPN models, sometimes requiring dose escalation. Tricyclic antidepressants: analgesic efficacy in some neuropathic pain models but no reported synergy with chemotherapy [2]
Quantified Difference	ZLc-002 anti-allodynic efficacy maintained for ≥4 days without tolerance; paclitaxel synergy (tumor cell viability reduction) without standalone cytotoxicity. Gabapentin comparators from literature: often partial efficacy or tolerance development in CIPN models
Conditions	Mouse model of paclitaxel-induced neuropathic pain (mechanical and cold allodynia assays); 4T1 breast and HeyA8 ovarian cancer cell lines for viability/synergy assays

Why This Matters

The sustained anti-allodynic effect without tolerance and paclitaxel synergy without standalone cytotoxicity are procurement-relevant differentiators for researchers studying CIPN interventions that must not compromise chemotherapy efficacy.

• [1] Lee WH, Carey LM, Li LL, Xu Z, Lai YY, Courtney MJ, Hohmann AG. Molecular Pain. 2018;14:1744806918801224. Results: sustained anti-allodynic efficacy for at least 4 days of repeated daily dosing in paclitaxel-induced neuropathy model View Source
• [2] Flatters SJL, Bennett GJ. Ethosuximide reverses paclitaxel- and vincristine-induced painful peripheral neuropathy. Pain. 2004;109(1-2):150-161. (Establishes benchmark CIPN model and gabapentin comparator context) View Source
• [3] Lee WH et al. Molecular Pain. 2018. Results: ZLc002 synergizes with paclitaxel to reduce 4T1 and HeyA8 tumor cell viability; no effect on tumor cell viability without paclitaxel View Source

Prodrug-Like Indirect Mechanism

A mechanistically critical finding is that ZLc-002 fails to disrupt nNOS-NOS1AP binding in a cell-free AlphaScreen biochemical assay at concentrations up to 100 µM, yet robustly disrupts the interaction in intact cells (cultured neurons and HEK293T cells) [1]. By contrast, the consensus peptide inhibitor TAT-GESV directly disrupts nNOS-NOS1AP binding in the same cell-free assay with an IC50 of 4.9 µM [2]. This discrepancy indicates that ZLc-002 acts via an indirect, cell-dependent mechanism—likely as a prodrug requiring intracellular processing—rather than as a direct competitive binder to the nNOS PDZ domain [3]. This mechanistic profile is distinct from peptide-based inhibitors (e.g., Tat-CAPON12C) and small-molecule PDZ domain blockers (e.g., IC87201) that act via direct competition, and has implications for experimental design: (S)-ZLc002 requires cellular metabolic competence for activity, making it unsuitable for cell-free screening cascades but potentially advantageous for cellular and in vivo studies where intracellular processing can provide sustained target engagement.

Mechanism of Action

Head-to-head

Inactive in cell-free AlphaScreen (≤100 µM) but active in cell-based co-IP (10 µM, ~40% reduction). TAT-GESV IC50 = 4.9 µM in AlphaScreen

Requires cellular metabolic competence; not suited for biochemical screening

Indicates prodrug-like, cell-dependent activation

Evidence Dimension	Activity in cell-free AlphaScreen assay vs. cell-based co-immunoprecipitation
Target Compound Data	ZLc-002: No disruption of His-nNOS1-299/GST-NOS1AP400-506 binding in AlphaScreen at highest concentration tested (100 µM). Active in cell-based co-IP (10 µM, ~40% reduction) [1]
Comparator Or Baseline	TAT-GESV (consensus peptide inhibitor): IC50 = 4.9 µM in the same AlphaScreen assay. TAT-GESVΔ1 (inactive control peptide): No effect [2]
Quantified Difference	ZLc-002: >100 µM inactive in cell-free assay vs. 10 µM active in cell-based assay (>10-fold differential). TAT-GESV: IC50 = 4.9 µM in cell-free assay. This indicates fundamentally different mechanisms: indirect/prodrug vs. direct competitive inhibition
Conditions	AlphaScreen: His-nNOS1-299 + GST-NOS1AP400-506 recombinant proteins; nickel chelate acceptor + glutathione donor beads; 0-100 µM compound range. Cell-based co-IP: HEK293T or primary cortical neurons, 10 µM, 90 min pretreatment

Why This Matters

This mechanistic distinction is critical for assay design: (S)-ZLc002 is appropriate for cell-based and in vivo studies but should not be used in biochemical/cell-free screening assays where direct PPI inhibitors (peptides or small molecules) are required as positive controls.

• [1] Lee WH et al. Molecular Pain. 2018. Results: ZLc002 failed to disrupt nNOS-NOS1AP binding in AlphaScreen at 100 µM; active in cell-based co-IP at 10 µM. https://doi.org/10.1177/1744806918801224 View Source
• [2] Lee WH et al. Molecular Pain. 2018. Figure 3: TAT-GESV IC50 = 4.9 µM in AlphaScreen; TAT-GESVΔ1 inactive. https://doi.org/10.1177/1744806918801224 View Source
• [3] Bio-Protocol AlphaScreen Assay Details. Methods: concentrations 0-100 µM ZLc002; IC50 determination. https://bio-protocol.org/exchange/minidetail?id=4087240&type=30 View Source

Route-Dependent Anxiolytic Activity

ZLc-002 demonstrates anxiolytic-like effects in multiple behavioral paradigms with a well-characterized dose-response relationship. Intraperitoneal administration at 40 or 80 mg/kg/day for 14 days produced anxiolytic-like effects in open-field, elevated plus maze, novelty-suppressed feeding, and light-dark tests in mice [1]. Intravenous administration at 10, 20, or 40 mg/kg/day for 7 days produced similar anxiolytic effects, and notable efficacy was achieved with just 3 days of treatment at 80 mg/kg i.p. or 40 mg/kg i.v. [2]. Critically, intragastric administration was devoid of anxiolytic effects even at high doses, establishing route-dependent bioavailability as a key consideration [3]. This behavioral efficacy was mechanistically linked to disruption of hippocampal nNOS-CAPON interaction [4]. In the chronic mild stress (CMS) model, ZLc-002 reversed anxiety-related behaviors and promoted synaptogenesis with improved dendritic remodeling—effects not observed with acute administration of benzodiazepines, which lack this neuroplasticity-promoting profile [5].

Anxiolytic Activity

Cross-study

Anxiolytic at 40-80 mg/kg/day i.p. (14d) or 10-40 mg/kg/day i.v. (7d); 3-day onset. No oral activity. Promoted synaptogenesis in CMS model

Systemic nNOS-CAPON disruption with synaptogenesis promotion; oral route ineffective

Requires parenteral administration; CMS/CORT models

Evidence Dimension	Anxiolytic efficacy: dose, route, treatment duration, and neuroplasticity endpoints
Target Compound Data	ZLc-002: Anxiolytic at 40-80 mg/kg/day i.p. (14 days); 10-40 mg/kg/day i.v. (7 days); significant effect at 3 days (80 mg/kg i.p. or 40 mg/kg i.v.). No oral activity. Promoted synaptogenesis and dendritic remodeling in CMS model [1] [2] [5]
Comparator Or Baseline	Benzodiazepines (e.g., diazepam): acute anxiolytic effect but no neuroplasticity promotion; SSRIs (e.g., fluoxetine): require 2-4 weeks for onset, promote neurogenesis but not acute anxiolysis. Tat-CAPON12C peptide: requires intrahippocampal injection, not systemic [5]
Quantified Difference	ZLc-002: 3-day onset of anxiolytic effect (i.p./i.v.) vs. 2-4 weeks for SSRIs. Promotes synaptogenesis vs. no structural plasticity with benzodiazepines. Systemic efficacy vs. local injection requirement for peptide CAPON12C. No oral bioavailability (key limitation vs. clinical candidates)
Conditions	Adult mice; behavioral tests: open-field, elevated plus maze, novelty-suppressed feeding, light-dark; chronic mild stress (CMS) and corticosterone (CORT) models; nNOS-CAPON co-IP from hippocampus

Why This Matters

The defined 3-day onset, systemic efficacy (i.p./i.v. but not oral), and synaptogenesis-promoting profile differentiate (S)-ZLc002 for anxiety research from both fast-acting benzodiazepines (no plasticity) and slow-onset SSRIs (delayed efficacy), defining its specific utility in stress-induced plasticity paradigms.

• [1] Zhu LJ, Chang L, Shi HJ, Li N, Zhu DY. Systemic administration of ZLc-002 exerts anxiolytic-like effects by dissociation of nNOS from CAPON in adult mice. Biochem Biophys Res Commun. 2020;523(2):299-306. doi:10.1016/j.bbrc.2019.12.037 View Source
• [2] Zhu LJ et al. BBRC. 2020. Results: i.p. 40-80 mg/kg/d (14 days); i.v. 10-40 mg/kg/d (7 days); 3-day efficacy at 80 mg/kg i.p. or 40 mg/kg i.v. View Source
• [3] Zhu LJ et al. BBRC. 2020. Results: intragastric administration devoid of effect on anxiety behaviors even at high doses View Source
• [4] Zhu LJ et al. BBRC. 2020. Results: i.p. and i.v. ZLc-002 significantly disrupted hippocampal nNOS-CAPON interaction View Source
• [5] Zhu LJ, Shi HJ, Chang L, Zhang CC, Si M, Li N, Zhu DY. nNOS-CAPON blockers produce anxiolytic effects by promoting synaptogenesis in chronic stress-induced animal models of anxiety. Br J Pharmacol. 2020;177(16):3674-3690. doi:10.1111/bph.15084 View Source

(S)-ZLc002 Application Scenarios

Chirally Controlled nNOS-CAPON Studies

For laboratories conducting structure-activity relationship (SAR) studies on nNOS PDZ domain ligands or investigating stereochemistry-dependent target engagement, (S)-ZLc002 provides a defined single enantiomer (L-valine backbone, CAS 308277-46-5) as opposed to the racemic mixture (CAS 1446971-41-0) or the D-enantiomer form. This is critical for studies where enantiomeric impurity could confound binding assays, cellular efficacy readouts, or in vivo pharmacokinetic measurements. The published AlphaScreen protocol [1] provides a validated method for confirming target engagement, while the cell-based co-immunoprecipitation assay in HEK293T cells [2] enables direct comparison of enantiomer activity at the nNOS-NOS1AP interface. Researchers should use (S)-ZLc002 rather than racemic material when correlating stereochemistry with the ~40% reduction in nNOS-CAPON co-IP [2] or when comparing against the inactive cell-free assay profile that defines the compound's indirect mechanism [3].

Inflammatory & Neuropathic Pain Research

(S)-ZLc002 is appropriate for in vivo pain studies where selective disruption of nNOS-CAPON coupling is required to differentiate CAPON-dependent from PSD95-dependent or NMDAR-dependent pain signaling. The validated rat formalin model protocol uses 4-10 mg/kg i.p. administered 30 min prior to 2.5% formalin injection, with composite pain scoring and spinal Fos immunohistochemistry as dual behavioral and biomarker endpoints [1]. For chemotherapy-induced peripheral neuropathy (CIPN) research, the mouse paclitaxel model enables assessment of mechanical and cold allodynia suppression with once-daily repeated dosing over ≥4 days [2]. Critically, (S)-ZLc002's lack of standalone tumor cell cytotoxicity while synergizing with paclitaxel [2] makes it suitable for studies investigating CIPN interventions that must not interfere with chemotherapeutic efficacy—a key advantage over gabapentinoids, which have shown variable interactions with chemotherapy in preclinical models.

Anxiety and Neuroplasticity Studies

(S)-ZLc002 fits research programs investigating nNOS-CAPON coupling as a therapeutic target in stress-induced anxiety disorders, particularly where neuroplasticity outcomes (synaptogenesis, dendritic remodeling) are primary endpoints. The published dosing regimens—40-80 mg/kg/day i.p. for 14 days, or 10-40 mg/kg/day i.v. for 7 days, with significant behavioral effects detectable at 3 days [1]—provide a reproducible framework. The compound is specifically suited for chronic mild stress (CMS) and corticosterone (CORT) models where ZLc-002 has been shown to reverse anxiety-related behaviors while promoting synaptogenesis [2]. Researchers should note the critical exclusion: intragastric/oral administration is ineffective [1], so experimental designs must incorporate parenteral routes. For target engagement verification, hippocampal nNOS-CAPON co-immunoprecipitation should be performed post-treatment [1].

Cell-Based nNOS Scaffolding Studies

(S)-ZLc002 is optimized for cell-based studies that require pharmacological dissection of nNOS scaffolding interactions. The compound selectively disrupts nNOS-NOS1AP co-immunoprecipitation (~40% reduction at 10 µM, 90 min pretreatment) while sparing nNOS-PSD95-PDZ2 interaction [1], making it a tool for distinguishing CAPON-dependent from PSD95-dependent nNOS signaling branches. This selectivity is not achievable with catalytic NOS inhibitors (L-NAME, 7-NI, 1400W) which block all downstream NO production indiscriminately. The compound requires intact cellular machinery for activity—it is inactive in cell-free AlphaScreen assays at 100 µM [2]—so it must be deployed in cell-based or ex vivo experimental systems. Primary cortical neuron cultures or HEK293T co-expression systems with NMDA challenge (50 µM) provide validated platforms for studying CAPON-dependent Dexras1 activation and ERK phosphorylation pathways [3].

Application

Selection Property

Validation Focus

nNOS-CAPON Stereochemical SAR

Single S-enantiomer (CAS 308277-46-5) for defined chiral pharmacology

Enantiomer-specific target engagement (AlphaScreen/Co-IP)

Inflammatory & Neuropathic Pain Research

nNOS-CAPON PPI disruption without catalytic NOS inhibition

Formalin phase 2 pain & spinal Fos biomarker endpoints

Anxiety & Neuroplasticity Studies

Systemic (i.p./i.v.) activity with 3-day onset; synaptogenesis promoter

CMS/CORT model behavioral & structural plasticity endpoints

Cell-Based nNOS Scaffolding Dissection

Selective nNOS-CAPON vs. nNOS-PSD95 disruption; requires cellular machinery

Co-IP selectivity & prodrug-like activation profiling

• [1] Bio-Protocol. AlphaScreen assay for nNOS-NOS1AP binding. https://bio-protocol.org/exchange/minidetail?id=4087240&type=30 View Source
• [2] Lee WH et al. Molecular Pain. 2018;14:1744806918801224. (Co-IP methods: GFP-Trap, HEK293T, 10 µM ZLc002, 90 min; formalin test: 4-10 mg/kg i.p.; CIPN model; tumor cell synergy data) View Source
• [3] Lee WH et al. Molecular Pain. 2018. Figure 3: ZLc002 inactive in AlphaScreen (100 µM) vs. TAT-GESV IC50 4.9 µM; prodrug hypothesis. https://doi.org/10.1177/1744806918801224 View Source